Cas no 2384835-23-6 (methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate)

• Product Name: methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate
• CAS No: 2384835-23-6
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 6536789
• PubChem ID: 165876272
• Update Time: 2025-10-11

methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate
• Benzoic acid, 4-(5-chloro-1,2,4-oxadiazol-3-yl)-, methyl ester

• Inchi： 1S/C10H7ClN2O3/c1-15-9(14)7-4-2-6(3-5-7)8-12-10(11)16-13-8/h2-5H,1H3
• InChI Key： OJMPVQPYITXHEJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2N=C(Cl)ON=2)C=C1

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 377.0±44.0 °C(Predicted)
• pka: -4.36±0.36(Predicted)

Additional information on methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate

Methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate (CAS No. 2384835-23-6): A Comprehensive Overview

Methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate, identified by its CAS number 2384835-23-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of benzophenone derivatives and features a unique structural motif that has garnered considerable attention due to its potential biological activities. The presence of a 5-chloro-1,2,4-oxadiazole moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The< strong>molecular structure of Methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate consists of a benzoate ester linked to a heterocyclic oxadiazole ring. The< strong>5-chloro substituent on the oxadiazole ring enhances its reactivity and influence on biological systems. This compound has been studied for its potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in the exploration of heterocyclic compounds due to their diverse pharmacological properties. The< strong>1,2,4-oxadiazole scaffold is known for its role in medicinal chemistry as it can act as a bioisostere for other heterocycles, providing an alternative structural framework for drug design. The incorporation of the< strong>5-chloro group into this scaffold further modulates its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further optimization.

The< strong>CAS number 2384835-23-6 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. Researchers have utilized this compound as a building block in the synthesis of more complex molecules with enhanced biological activity. Its versatility in chemical transformations allows for modifications that can fine-tune its interactions with biological targets.

One of the most compelling aspects of Methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate is its potential application in the development of< strong>pharmaceutical agents. The< strong>benzoate ester functionality is commonly found in drugs due to its stability and ease of metabolic degradation. This feature makes it suitable for oral administration and ensures that the drug can be effectively processed by the body without causing undue toxicity.

The< strong>5-chloro-substituted oxadiazole ring has been shown to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. These properties have prompted researchers to investigate this compound further as a lead molecule for drug development. In particular, the< strong>1,2,4-oxadiazole moiety has been implicated in interactions with enzymes and receptors that are crucial for maintaining homeostasis in biological systems.

In academic research, Methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate has been employed in the synthesis of derivatives that exhibit improved pharmacological profiles. For instance, modifications to the< strong>molecular structure have led to compounds with enhanced binding affinity to specific targets. These derivatives have shown promise in preclinical studies and are being considered for further development into clinical candidates.

The< strong>CAS number 2384835-23-6 serves as a reference point for researchers who are exploring this compound's potential. It allows for easy retrieval of scientific literature and patents related to its use and applications. This compound has been cited in numerous studies that highlight its role in medicinal chemistry and drug discovery.

The< strong>Methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate molecule's unique combination of functional groups makes it a versatile tool for synthetic chemists. Its ability to undergo various chemical reactions allows for the creation of diverse analogs with tailored properties. These analogs can then be screened for biological activity to identify promising candidates for further development.

In conclusion, Methyl 4-(5-chloro-1,2,4-oxadiazol-3-yl)benzoate (CAS No. 2384835-23-6) is a significant compound with potential applications in pharmaceutical research. Its structural features and biological activities make it an attractive candidate for drug development. The ongoing research into this compound underscores its importance in advancing our understanding of medicinal chemistry and therapeutic interventions.